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Compound of Interest

3-Bromo-5-
Compound Name:
(difluoromethyl)pyridine

Cat. No.: B1330949

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(difluoromethyl)pyridine is a halogenated pyridine derivative of interest in
medicinal chemistry and drug discovery. Its structural motifs are found in various biologically
active molecules. A thorough understanding of its physical properties is crucial for its
application in synthesis, formulation, and biological screening. This technical guide provides a
summary of the known physical properties of 3-Bromo-5-(difluoromethyl)pyridine and
outlines general experimental protocols for the determination of key physicochemical
parameters.

Core Physical Properties

Quantitative data for 3-Bromo-5-(difluoromethyl)pyridine is limited in publicly available
literature. The following table summarizes the available information.
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Property Value Source
Molecular Formula CeHaBrrF2N

Molecular Weight 208.00 g/mol [1]
Physical Form Solid (predicted/from suppliers)

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols

Due to the lack of specific experimental data for 3-Bromo-5-(difluoromethyl)pyridine, the
following are detailed, generally accepted methodologies for determining the key physical
properties of solid organic compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. It is a critical indicator of purity.[1]

Methodology: Capillary Method|[2]

Sample Preparation: A small amount of the finely powdered solid is packed into a capillary
tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.[3]

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
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are recorded. This range is the melting point of the substance.[2]

o Purity Assessment: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure
compound. Impurities tend to depress and broaden the melting point range.

Boiling Point Determination (Micro Method)

For small quantities of a substance, a micro boiling point determination can be employed.
Methodology: Siwoloboff Method[4][5]

o Sample Preparation: A few drops of the liquid (or molten solid) are placed in a small-diameter
test tube (e.g., a Durham tube). A capillary tube, sealed at one end, is inverted and placed
into the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable bath
(e.g., silicone oil).

e Heating: The bath is heated gradually. As the temperature rises, the air trapped in the
capillary tube expands and escapes as a slow stream of bubbles.

o Observation: The heating is continued until a rapid and continuous stream of bubbles
emerges from the capillary tube. At this point, the heating is stopped.

» Boiling Point Reading: The liquid will begin to cool, and the stream of bubbles will slow down
and eventually stop. The moment the liquid enters the capillary tube, the vapor pressure of
the substance is equal to the atmospheric pressure. The temperature at this point is the
boiling point of the liquid.[6]

Density Determination

The density of a solid can be determined using a pycnometer, which allows for the precise
measurement of the volume of an irregularly shaped solid by measuring the volume of a
displaced fluid.

Methodology: Pycnometer Method[7]
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o Mass of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately determined
(ma).

e Mass of Pycnometer with Solid: A sample of the solid is placed in the pycnometer, and the
total mass is measured (mz). The mass of the solid is therefore mz - ma.

e Mass of Pycnometer with Solid and Liquid: A liquid of known density (p_liquid), in which the
solid is insoluble, is added to the pycnometer to fill it completely. Any air bubbles are
removed, and the total mass is measured (ms).

o Mass of Pycnometer with Liquid: The pycnometer is emptied, cleaned, and filled with the
same liquid, and its mass is determined (ma4). The mass of the liquid is ma - ma.

o Calculation: The volume of the liquid is calculated (V_liquid = (ma - m1) / p_liquid). The
volume of the solid is determined by the volume of liquid it displaces. The density of the solid
(p_solid) is then calculated using the formula: p_solid = (m2 - m1) / [( (ma - m1) / p_liquid ) - (
(ms - m2) / p_liquid )]

Solubility Determination

Solubility is a qualitative measure of the extent to which a compound dissolves in a particular
solvent. It is a crucial parameter for reaction setup, purification, and formulation.

Methodology: Qualitative Assessment[8][9]

o Sample and Solvent: A small, measured amount of the solid (e.g., 10 mg) is placed in a test
tube. A measured volume of the solvent (e.g., 1 mL) is added.

o Observation at Room Temperature: The mixture is agitated vigorously for a set period (e.qg.,
1-2 minutes). The visual observation of whether the solid has dissolved determines its
solubility.

e Heating: If the compound is insoluble at room temperature, the mixture is gently heated to
determine if solubility increases with temperature.

e Solvent Panel: This procedure is repeated with a panel of solvents of varying polarities to
establish a solubility profile. Common solvents include water, ethanol, acetone, ethyl acetate,
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dichloromethane, and hexane.[10]

e Aqueous Solubility with pH Variation: For ionizable compounds, solubility is also assessed in
agueous acidic (e.g., 5% HCI) and basic (e.g., 5% NaOH) solutions to determine the

solubility of the corresponding salt forms.[9]

Logical Relationship of Physical Properties

The physical properties of a compound are interconnected and are determined by its molecular
structure. The following diagram illustrates these relationships.

Interrelation of Physical Properties

Molecular Structure
(CeHaBrF2N)

determines determines

Intermolecular Forces Density
(Dipole-Dipole, London Dispersion) (Mass per unit volume)

influences |influences influences

Solubility
('Like dissolves like")

Melting Point Boiling Point

Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties.

Conclusion

While specific experimental data for 3-Bromo-5-(difluoromethyl)pyridine is not readily
available, this guide provides the foundational information on its known properties and the
standard methodologies for determining its key physicochemical characteristics. The provided
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protocols serve as a valuable resource for researchers in the accurate measurement and
reporting of data for this and similar compounds, facilitating further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pennwest.edu [pennwest.edu]

. almaagal.edu.ig [almaaqgal.edu.iq]

. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
. chymist.com [chymist.com]

. scribd.com [scribd.com]

. ivypanda.com [ivypanda.com]

. scribd.com [scribd.com]

. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

°
(o] (0] ~ (o)) ()] EEN w N =

. scribd.com [scribd.com]
¢ 10. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]

¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
Bromo-5-(difluoromethyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330949#3-bromo-5-difluoromethyl-pyridine-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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